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Compound of Interest

Compound Name: 2,3-Dimethylhexane

Cat. No.: B1346964 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe laboratory

practices is paramount. This document provides comprehensive, step-by-step guidance on the

necessary personal protective equipment (PPE), handling procedures, and disposal plans for

2,3-Dimethylhexane. Adherence to these protocols is critical for minimizing risks and ensuring

a safe research environment.

Health and Safety Data Summary
2,3-Dimethylhexane is a highly flammable liquid and vapor that poses several health risks. It

can cause skin irritation, and may be fatal if swallowed and enters the airways due to its

aspiration hazard.[1][2][3] Inhalation may lead to drowsiness or dizziness.[2][4] It is also very

toxic to aquatic life with long-lasting effects.[2][5]
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Property Value

Physical State Liquid[4]

Boiling Point 115.0 ± 7.0 °C at 760 mmHg[6]

Flash Point 7 °C[5]

Vapor Pressure 23.4 mm Hg[4]

Hazards

Highly Flammable, Aspiration Hazard, Skin

Irritant, Causes Drowsiness or Dizziness, Very

Toxic to Aquatic Life[1][2][3]

Signal Word Danger[1][3][5]

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following

equipment must be worn when handling 2,3-Dimethylhexane:

Eye and Face Protection: Tight-sealing safety goggles or a face shield should be used to

protect against splashes.[5][7][8]

Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are required to

prevent skin contact.[1][7][9]

Body Protection: A lab coat or chemical-resistant suit should be worn to protect the skin and

clothing.[5][7] In cases of potential for significant splashing, coveralls or an apron may be

necessary.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[5] If ventilation is inadequate or exposure limits are likely to be

exceeded, a NIOSH/MSHA-approved respirator should be worn.[5]

Experimental Protocol: Safe Handling of 2,3-
Dimethylhexane
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This protocol outlines the essential steps for safely using 2,3-Dimethylhexane in a laboratory

setting.

1. Preparation and Precautionary Measures

1.1. Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 2,3-Dimethylhexane.[2]

1.2. Ensure Proper Ventilation: All handling of 2,3-Dimethylhexane must be performed in a

well-ventilated area, such as a certified chemical fume hood, to minimize inhalation

exposure.[1][5]

1.3. Assemble PPE: Don all required personal protective equipment as specified above.

1.4. Remove Ignition Sources: 2,3-Dimethylhexane is highly flammable. Ensure the work

area is free of open flames, sparks, hot surfaces, and other potential ignition sources.[1][10]

Use non-sparking tools and explosion-proof equipment.[1]

1.5. Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[1][5]

2. Handling and Use

2.1. Dispensing: When transferring 2,3-Dimethylhexane, do so carefully to avoid splashing.

Keep the container tightly closed when not in use.[1][5]

2.2. Avoid Inhalation and Contact: Avoid breathing vapors or mists.[10] Prevent contact with

skin and eyes.[1]

2.3. Spill Preparedness: Have a spill kit readily available. The kit should contain absorbent

materials suitable for flammable liquids.

3. In Case of Exposure

3.1. Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin

area with soap and plenty of water for at least 15 minutes.[1][5] Seek medical attention if skin

irritation persists.[5]
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3.2. Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

holding the eyelids open.[5][11] Remove contact lenses if present and easy to do so. Seek

immediate medical attention.

3.3. Inhalation: Move the individual to fresh air.[1] If breathing is difficult, provide oxygen. If

the person is not breathing, give artificial respiration. Seek immediate medical attention.[1]

3.4. Ingestion: Do NOT induce vomiting as this is an aspiration hazard.[1][10] Seek

immediate emergency medical help.[1]

4. Storage

4.1. Storage Conditions: Store 2,3-Dimethylhexane in a tightly closed container in a cool,

dry, and well-ventilated area.[1][5]

4.2. Incompatible Materials: Keep away from strong oxidizing agents.[5]

4.3. Secure Storage: Store in a locked cabinet or other secure location.[1][5]

5. Disposal

5.1. Waste Collection: Collect waste 2,3-Dimethylhexane and any contaminated materials in

a suitable, labeled, and closed container.[1]

5.2. Environmental Precautions: Do not allow the chemical to enter drains or waterways, as it

is very toxic to aquatic life.[1][5]

5.3. Professional Disposal: Dispose of the waste through a licensed and approved waste

disposal facility in accordance with all applicable local, state, and federal regulations.[1][5]

Workflow for Safe Handling of 2,3-Dimethylhexane
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Caption: Workflow for the safe handling of 2,3-Dimethylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. Buy 2,3-Dimethylhexane | 584-94-1 [smolecule.com]

3. 2,3-Dimethylhexane | C8H18 | CID 11447 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1346964?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346964?utm_src=pdf-body
https://www.benchchem.com/product/b1346964?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/2-3-dimethylhexane.pdf
https://www.smolecule.com/products/s772812
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethylhexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 2,3-Dimethylhexane - Hazardous Agents | Haz-Map [haz-map.com]

5. datasheets.scbt.com [datasheets.scbt.com]

6. 2,3-Dimethylhexane | CAS#:584-94-1 | Chemsrc [chemsrc.com]

7. PPE for Hazardous Chemicals [canadasafetytraining.com]

8. creativesafetysupply.com [creativesafetysupply.com]

9. Understanding Solvents and PPE for Chemical Safety — MSC Industrial Supply
[mscdirect.com]

10. 2,3-Dimethylhexane | 584-94-1 | TCI AMERICA [tcichemicals.com]

11. ehs.princeton.edu [ehs.princeton.edu]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
2,3-Dimethylhexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346964#personal-protective-equipment-for-
handling-2-3-dimethylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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